Cas no 95727-08-5 (1,3-Isoquinolinedimethanol,1,2,3,4-tetrahydro-8-hydroxy-7-methoxy-6-methyl-, (1R,3S)-)

• Product name: 1,3-Isoquinolinedimethanol,1,2,3,4-tetrahydro-8-hydroxy-7-methoxy-6-methyl-, (1R,3S)-
• CAS No: 95727-08-5
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 805107
• PubChem ID: 21120575

1,3-Isoquinolinedimethanol,1,2,3,4-tetrahydro-8-hydroxy-7-methoxy-6-methyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isoquinolinedimethanol,1,2,3,4-tetrahydro-8-hydroxy-7-methoxy-6-methyl-, (1R,3S)-
• 1,3-bis(hydroxymethyl)-7-methoxy-6-methyl-1,2,3,4-tetrahydroisoquinolin-8-ol
• MY 336-a
• (-)-MY 336a
• 1,2,3,4-Tetrahydro-1,3-bis(hydroxymethyl)-8-hydroxy-6-methyl-7-methoxyisoquinoline
• 1,3-Isoquinolinedimethanol,1,2,3,4-tetrahydro-8-hydroxy-7-methoxy-6-methyl-,(1R,3S)-
• 95727-08-5

• Inchi： InChI=1S/C13H19NO4/c1-7-3-8-4-9(5-15)14-10(6-16)11(8)12(17)13(7)18-2/h3,9-10,14-17H,4-6H2,1-2H3
• InChI Key： YZJBKEBOMYOVHX-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C(NC(C2)CO)CO)C(=C1OC)O

Computed Properties

• Exact Mass: 253.13100
• Monoisotopic Mass: 253.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82
• XLogP3: 0

Experimental Properties

• Density: 1.216
• Boiling Point: 401.2°Cat760mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.563
• PSA: 81.95000
• LogP: 0.57800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines